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Technical Support Center: Rubidium-85 Laser
Cooling
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with laser

cooling of Rubidium-85 (⁸⁵Rb). Our focus is on effectively suppressing unwanted atomic

transitions to optimize cooling and trapping efficiency.

Frequently Asked Questions (FAQs)
Q1: Why is a repumping laser necessary for cooling Rubidium-85?

A1: During the laser cooling process on the D2 line of ⁸⁵Rb, atoms are primarily excited from

the 5²S₁/₂ (F=3) ground state to the 5²P₃/₂ (F'=4) excited state. While this is a closed transition,

there is a small probability of off-resonant excitation to the 5²P₃/₂ (F'=3) state. From this state,

atoms can decay to the 5²S₁/₂ (F=2) ground state.[1][2] Atoms in the F=2 ground state, often

called a "dark state," no longer interact with the cooling laser and are lost from the cooling

cycle. A second laser, the "repumping" laser, is required to excite these atoms from the F=2

ground state back into the cooling cycle, typically via the 5²P₃/₂ (F'=3) excited state.[1][3]

Q2: What are the primary unwanted transitions in ⁸⁵Rb laser cooling?
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A2: The primary unwanted transition is the decay from the 5²P₃/₂ (F'=3) excited state to the

5²S₁/₂ (F=2) ground state. This occurs due to off-resonant scattering from the main cooling

laser, which is tuned to the 5²S₁/₂ (F=3) → 5²P₃/₂ (F'=4) transition. Once in the F=2 ground

state, the atoms are no longer resonant with the cooling laser.

Q3: How do I generate the correct frequency for the repumping laser?

A3: The frequency separation between the F=2 and F=3 ground states in ⁸⁵Rb is approximately

3.036 GHz.[4] There are two common methods to generate the repumping frequency:

Separate Laser: Use a second diode laser locked to the 5²S₁/₂ (F=2) → 5²P₃/₂ (F'=3)

transition. This offers independent control over the repumping laser's frequency and power.

Electro-Optic Modulator (EOM): Use a single laser for the cooling transition and pass a

portion of the light through an EOM.[3][5] By driving the EOM with a radiofrequency (RF)

signal at approximately 3.036 GHz, sidebands are generated on the laser light. One of these

sidebands can be tuned to be resonant with the repumping transition.[4]

Q4: What are the advantages of using an EOM for generating the repumping frequency?

A4: Using an EOM offers several advantages:

Inherent Frequency Stability: The frequency difference between the cooling and repumping

light is locked to the stability of the RF source driving the EOM, which is typically very high.

Reduced Complexity: It can simplify the laser system by requiring only one master laser.

Cost-Effectiveness: It can be more economical than implementing a second complete laser

and locking system.

Troubleshooting Guides
This section addresses common issues encountered during ⁸⁵Rb laser cooling experiments.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://m.youtube.com/shorts/-dsdrHOcxbo
https://pubs.aip.org/aip/rsi/article/89/12/123111/990495/Effective-multiple-sideband-generation-using-an
https://arxiv.org/pdf/1209.4117
https://m.youtube.com/shorts/-dsdrHOcxbo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Potential Causes Solutions

Weak or No Magneto-Optical

Trap (MOT)

1. Incorrect Repumper

Frequency: The repumping

laser is not resonant with the

5²S₁/₂ (F=2) → 5²P₃/₂ (F'=3)

transition. 2. Insufficient

Repumper Power: The power

of the repumping laser is too

low to effectively pump atoms

out of the F=2 state. 3. Poor

Overlap of Beams: The cooling

and repumping laser beams

are not well-aligned and

overlapping at the trap

location. 4. Incorrect

Polarization: The polarization

of the cooling or repumping

beams is incorrect, leading to

inefficient optical pumping.[6]

1. Optimize Repumper

Frequency: Use saturated

absorption spectroscopy to

precisely lock the repumping

laser frequency. If using an

EOM, ensure the RF frequency

is correct and the sideband is

tuned to the transition. 2.

Increase Repumper Power:

Gradually increase the

repumping laser power. A

typical power of a few

milliwatts is often sufficient. 3.

Align Beams: Ensure all

cooling and repumping beams

are co-aligned and intersect at

the center of the quadrupole

magnetic field. 4. Check

Polarization: Verify that all

laser beams have the correct

circular polarization (σ⁺/σ⁻) as

required for the MOT

configuration.[6]

Atoms are Heated Out of the

Trap

1. Off-Resonant Heating: The

cooling laser is too intense or

its frequency is too close to

resonance, leading to off-

resonant scattering and

heating. 2. Repumper-Induced

Heating: The repumping laser

is too intense, causing heating

on the repumping transition. 3.

Imbalanced Radiation

Pressure: The power in the

counter-propagating MOT

1. Optimize Cooling Laser

Parameters: Reduce the

cooling laser intensity and/or

increase the red-detuning from

the cooling transition. 2.

Optimize Repumper Power:

Reduce the power of the

repumping laser to the

minimum required for efficient

repumping. 3. Balance Beam

Powers: Use a power meter to

ensure that the power in each
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beams is not balanced, leading

to a net radiation pressure that

pushes atoms out of the trap.

of the six MOT beams is

balanced to within a few

percent.

Flickering or Unstable MOT

1. Laser Frequency Drift: The

cooling or repumping laser

frequency is drifting. 2. Laser

Intensity Noise: The intensity

of the cooling or repumping

laser is fluctuating. 3. Magnetic

Field Instability: The current

supplying the anti-Helmholtz

coils is unstable, causing the

magnetic field gradient to

fluctuate.

1. Check Laser Locks: Verify

that the laser locking

electronics are functioning

correctly and that the lasers

are stably locked to their

respective transitions. 2.

Stabilize Laser Intensity: Use a

laser power controller or check

for sources of optical feedback

that could cause intensity

noise. 3. Stabilize Magnetic

Field: Use a stable current

supply for the MOT coils and

ensure all connections are

secure.

Quantitative Data Summary
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Parameter Value Reference

⁸⁵Rb D2 Line Wavelength 780.24 nm [2]

Ground State Hyperfine

Splitting (5²S₁/₂, F=3 ↔ F=2)
3.03573 GHz [4]

Cooling Transition (5²S₁/₂, F=3

→ 5²P₃/₂, F'=4)
- [7][8]

Repumping Transition (5²S₁/₂,

F=2 → 5²P₃/₂, F'=3)
- [3]

Natural Linewidth (Γ/2π) ~6 MHz

Typical Cooling Laser

Detuning
-10 to -20 MHz (2-3 Γ) [4]

Typical Cooling Laser Intensity A few mW/cm² per beam [1]

Typical Repumping Laser

Power
1-10 mW

Experimental Protocols
Protocol 1: Setting up a Repumping Laser using an Electro-Optic Modulator (EOM)

Objective: To generate a stable repumping frequency for ⁸⁵Rb laser cooling by creating a

sideband on the cooling laser using an EOM.

Materials:

External Cavity Diode Laser (ECDL) tuned to the ⁸⁵Rb D2 cooling transition.

Fiber-coupled Electro-Optic Modulator (EOM).[5]

High-frequency RF signal generator (capable of ~3.036 GHz).

RF amplifier.

Fabry-Pérot interferometer or wavemeter for frequency analysis.
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Saturated absorption spectroscopy setup for ⁸⁵Rb.

Methodology:

Laser Setup: Align and lock the ECDL to the 5²S₁/₂ (F=3) → 5²P₃/₂ (F'=4) cooling transition of

⁸⁵Rb using saturated absorption spectroscopy.

EOM Integration: Couple a portion of the laser output into the fiber-coupled EOM.

RF Signal Generation: Set the RF signal generator to approximately 3.03573 GHz. Amplify

this signal and connect it to the RF input of the EOM.

Sideband Generation: Monitor the output of the EOM with a Fabry-Pérot interferometer. You

should observe the carrier frequency (the original laser frequency) and two first-order

sidebands at ±3.036 GHz from the carrier.

Sideband Optimization: Adjust the RF power to the EOM to maximize the power in the

desired first-order sideband.

Frequency Tuning: Fine-tune the RF frequency to bring the desired sideband into resonance

with the 5²S₁/₂ (F=2) → 5²P₃/₂ (F'=3) repumping transition. This can be verified by observing

the fluorescence from a MOT.

Beam Delivery: Combine the light from the EOM output (containing the repumping sideband)

with the main cooling laser beam before sending it to the atoms. Ensure proper polarization

and alignment.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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